Cas no 67037-37-0 (Eflornithine)

Eflornithine structure
Eflornithine structure
Product Name:Eflornithine
CAS No:67037-37-0
MF:C6H12F2N2O2
MW:182.168488502502
CID:58533
PubChem ID:3009
Update Time:2025-04-18

Eflornithine Chemical and Physical Properties

Names and Identifiers

    • Eflornithine
    • DL-ALPHA-DIFLUOROMETHYLORNITHINE
    • DIFLUOROMETHYLORNITHINE
    • EFLORNITINE
    • DFMO
    • H-DL-(F2ME)ORN-OH
    • H-DL-(ALPHA-DIFLUOROMETHYL)ORN-OH
    • H-ALPHA-DIFLUORO-ME-DL-ORN-OH
    • ALPHA-DIFLUOROMETHYL-DL-ORNITHINE
    • ALPHA-DIFLUORO-ME-DL-ORNITHINE
    • D,L-2-DIFLUOROMETHYLORNITHINE
    • H-DL-(A-DIFLUOROMETHYL)ORN-OH
    • Eflornithine base
    • 2-(Difluoromethyl)ornithine
    • CHEMBL830
    • EFLORNITHINE [VANDF]
    • UNII-ZQN1G5V6SR
    • P01CX03
    • EN300-150187
    • EFLORNITHINE [WHO-DD]
    • CCG-204521
    • HSCI1_000267
    • FT-0630795
    • BDBM50028197
    • Eflornithinum
    • CHEBI:41948
    • Q424751
    • (RS)-2,5-diamino-2-(difluoromethyl)pentanoic acid
    • SR-01000076229
    • DL-Ornithine, 2-(difluoromethyl)-
    • BCP10516
    • Eflornitina
    • DTXCID70467
    • MDL 71782
    • DL-alpha-(Difluoromethyl)ornithine
    • RFI 7178
    • GTPL5176
    • 2-(difluoromethyl)-2,5-diaminopentanoic acid;
    • Difluromethylornithine
    • DFMO (growth regulator)
    • Eflornitina [Spanish]
    • NCGC00015316-03
    • DFMO HCl
    • HY-B0744
    • NS00006082
    • Eflornithinum (Latin)
    • 2-(difluoromethyl)ornithine (DMFO)
    • D11AX16
    • Ornithine, alpha-Difluoromethyl
    • L-DFMO;L-RMI71782;L-alpha-difluoromethylornithine
    • AKOS006281180
    • 70050-56-5
    • 70052-12-9
    • A936641
    • DTXSID3020467
    • D07883
    • .ALPHA.-DIFLUOROMETHYLORNITHINE
    • NCGC00162152-01
    • NSC-337250
    • CCRIS 3295
    • 2-(Difluoromethyl)-DL-ornithine
    • DB06243
    • Ornithine, 2-(difluoromethyl)-
    • FT-0775156
    • .alpha.-DFMO HCl
    • 2,5-diamino-2-(difluoromethyl)pentanoic acid.
    • DL-.alpha.-Difluoromethylornithine
    • L-DFMO;L-RMI71782;L--difluoromethylornithine
    • alpha difluoromethylornithine
    • alpha-(Difluoromethyl)-DL-ornithine
    • 67037-37-0
    • alpha,delta-Diamino-alpha-(difluoromethyl)valeric acid
    • FT-0720946
    • EFLORNITHINE [INN]
    • Eflornithine free base
    • BRN 2250529
    • alpha Difluoromethyl Ornithine
    • SCHEMBL26327
    • Ornidyl
    • SR-01000076229-10
    • (-)-2-Difluoromethylornithine
    • 2-(difluoromethyl)-L-ornithine
    • EFLORNITHINE [EMA EPAR]
    • (RS)-eflornithine
    • NCGC00015316-02
    • DL-Ornithine, monohydrochloride
    • SDCCGSBI-0050414.P002
    • RMI 71782
    • alpha-Difluoromethylornithine
    • N-Difluoromethylornithine
    • 70052-12-9 (free base)
    • ZQN1G5V6SR
    • Eflornithine (INN)
    • HSDB 7923
    • MFCD00221766
    • DL alpha Difluoromethylornithine
    • alpha-DFMO
    • Lopac0_000429
    • Eflornithine [INN:BAN]
    • 2,5-diamino-2-(difluoromethyl)pentanoic acid
    • NCGC00015316-06
    • Eflornithinum [Latin]
    • EFLORNITHINE [MI]
    • NSC337250
    • Vaniqa
    • 2-difluoromethyl-2,5-diaminopentanoic acid
    • NCGC00015316-15
    • C07997
    • alpha-difluoromethyl ornithine
    • Inchi: 1S/C6H12F2N2O2/c7-4(8)6(10,5(11)12)2-1-3-9/h4H,1-3,9-10H2,(H,11,12)
    • InChI Key: VLCYCQAOQCDTCN-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)O)(CCCN)N)F

Computed Properties

  • Exact Mass: 182.087
  • Monoisotopic Mass: 182.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.9
  • Topological Polar Surface Area: 89.3A^2

Experimental Properties

  • Color/Form: Crystallization.
  • Density: 1.1800 (estimate)
  • Boiling Point: 347 °C at 760 mmHg
  • Flash Point: 163.7 °C
  • Refractive Index: 1.462
  • PSA: 89.34000
  • LogP: 1.17310
  • Solubility: Not determined

Eflornithine Security Information

  • Storage Condition:-15°C
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